N-(4-methylthiazol-2-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: 2-[[3-(3-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H14N4OS3/c1-9-4-3-5-11(6-9)13-18-15(23-19-13)22-8-12(20)17-14-16-10(2)7-21-14/h3-7H,8H2,1-2H3,(H,16,17,20)
• InChI Key: RIJXQKUIXCQTAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NSC(=N2)SCC(=O)NC3=NC(=CS3)C
• Molecular Formula: C15H14N4OS3
• Molecular Weight: 362.5 g/mol

Description

N-(4-methylthiazol-2-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as MTAA, is a novel compound with potential applications in scientific research. MTAA is a thiazolyl-thiadiazole derivative that has been synthesized using a variety of methods.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the synthesis and biological evaluation of thiazole derivatives, including compounds structurally related to N-(4-methylthiazol-2-yl)-2-((3-(m-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, showcasing significant anticancer activities. For instance, studies have synthesized new thiazole compounds and investigated their anticancer potential across various human cancer cell lines. These compounds, including those structurally related to the specified compound, have shown promising results in inhibiting cancer cell growth, demonstrating potential as anticancer agents (A. Evren et al., 2019; Ulviye Acar Çevik et al., 2020; Sraa Abu-Melha, 2021).

Biological Evaluation for Antimicrobial and Insecticidal Properties

Several studies have also synthesized and evaluated the biological activity of thiazole derivatives for antimicrobial and insecticidal properties. For example, the synthesis of heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal properties against specific pests, indicating the compound's broader applicability beyond anticancer activities (A. Fadda et al., 2017). Additionally, the evaluation of thiazole derivatives against various pathogens has shown considerable antimicrobial effects, further highlighting the compound's potential in developing novel antimicrobial agents (M. Y. Cankilic & L. Yurttaş, 2017).

Potential in Optoelectronics

Research into the optoelectronic properties of thiazole-based compounds, such as those containing thiazole and thiadiazole moieties, suggests their applicability in developing conducting polymers with desirable optical and electronic properties. This includes studies on thiazole-containing monomers and their electrochemical polymerization, which have explored their potential in applications ranging from photovoltaics to light-emitting diodes (P. Camurlu & N. Guven, 2015).